Cas no 66824-94-0 (Ethyl 2-(2-Chlorobenzoyl)AminoAcetate)

• Product Name: Ethyl 2-(2-Chlorobenzoyl)AminoAcetate
• CAS No: 66824-94-0
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• MDL: MFCD00793745
• CID: 964719
• PubChem ID: 2729286
• Update Time: 2025-04-24

Ethyl 2-(2-Chlorobenzoyl)AminoAcetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chlorobenzamido)acetate
• ethyl 2-[(2-chlorobenzoyl)aMino]acetate
• ethyl 2-[(2-chlorophenyl)carbonylamino]acetate
• DTXSID40369587
• SCHEMBL11161449
• 1M-016
• MFCD00793745
• ethyl 2-[(2-chlorophenyl)formamido]acetate
• J-520590
• Ethyl 2-[(2-chlorobenZoyl)amino]acetate (BZ(2-Cl)-Gly-OEt)
• Ethyl (2-chlorobenzoyl)glycinate
• FT-0680125
• 66824-94-0
• (2-Chloro-benzoylamino)-acetic acid ethyl ester
• CCG-245793
• CS-0314630
• ETHYL2-[(2-CHLOROBENZOYL)AMINO]ACETATE
• AKOS003853832
• Ethyl N-(2-chlorobenzoyl)glycinate
• ethyl N-[(2-chlorophenyl)carbonyl]glycinate
• DB-208890
• STL099034
• Ethyl 2-(2-Chlorobenzoyl)AminoAcetate

• MDL： MFCD00793745
• Inchi： 1S/C11H12ClNO3/c1-2-16-10(14)7-13-11(15)8-5-3-4-6-9(8)12/h3-6H,2,7H2,1H3,(H,13,15)
• InChI Key： QNFWTLCXVVBTGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC(=O)OCC)=O

Computed Properties

• Exact Mass: 241.05100
• Monoisotopic Mass: 241.050571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.241
• Melting Point: 75-77°C
• Boiling Point: 384.7°C at 760 mmHg
• Flash Point: 186.4°C
• Refractive Index: 1.533
• PSA: 55.40000
• LogP: 2.02380

Ethyl 2-(2-Chlorobenzoyl)AminoAcetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Ethyl 2-(2-Chlorobenzoyl)AminoAcetate

Ethyl 2-(2-chlorobenzamido)acetate (CAS 66824-94-0): A Versatile Chemical Intermediate for Pharmaceutical and Agrochemical Applications

Ethyl 2-(2-chlorobenzamido)acetate (CAS 66824-94-0) is an important organic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical synthesis and agrochemical formulations. This chlorobenzamide derivative serves as a crucial building block for various bioactive molecules, making it a valuable intermediate in modern chemical industries.

The molecular structure of Ethyl 2-(2-chlorobenzamido)acetate combines an ester functionality with an amide linkage, creating unique reactivity patterns that synthetic chemists frequently exploit. With the growing demand for specialty chemicals in drug discovery and crop protection, this compound has become increasingly relevant in research and industrial settings. Recent trends in green chemistry have also sparked interest in developing more sustainable production methods for such intermediates.

One of the most searched questions about CAS 66824-94-0 relates to its synthetic applications. Researchers frequently utilize this compound as a precursor for heterocyclic compounds, particularly in the synthesis of pharmaceutical intermediates with potential biological activity. The presence of both the 2-chlorobenzoyl moiety and the ethyl ester group allows for diverse chemical transformations, making it a flexible building block in medicinal chemistry.

In the agrochemical sector, Ethyl 2-(2-chlorobenzamido)acetate derivatives have shown promise in developing novel crop protection agents. As global concerns about food security and sustainable agriculture grow, the demand for innovative agrochemicals has increased significantly. This compound's structural features make it particularly suitable for creating molecules with specific modes of action against plant pathogens.

The physicochemical properties of 66824-94-0 contribute to its widespread utility. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents. These characteristics facilitate its handling in various chemical processes while maintaining stability under standard storage conditions. Recent advancements in process chemistry have focused on optimizing the synthesis of this intermediate to improve yield and purity.

Market analysts have noted growing interest in chlorobenzamide derivatives like Ethyl 2-(2-chlorobenzamido)acetate, particularly in emerging pharmaceutical markets. The compound's versatility aligns well with current trends in drug discovery, where researchers seek modular building blocks for combinatorial chemistry approaches. Additionally, the push for cost-effective chemical synthesis has made such intermediates increasingly valuable in generic drug manufacturing.

Quality control aspects of CAS 66824-94-0 frequently appear in technical discussions. Reputable suppliers typically provide the compound with high purity levels (>98%), verified by advanced analytical techniques like HPLC and NMR spectroscopy. These quality standards are particularly important for pharmaceutical applications where impurity profiles can significantly impact downstream processes.

From an environmental perspective, researchers have investigated the biodegradation pathways of Ethyl 2-(2-chlorobenzamido)acetate and related compounds. Understanding these pathways has become crucial as industries adopt more stringent green chemistry principles and waste management protocols. Recent studies have explored microbial degradation as a potential method for treating waste streams containing such intermediates.

The safety profile of 66824-94-0 follows standard handling procedures for organic compounds. While not classified as highly hazardous, proper laboratory practices including adequate ventilation and personal protective equipment are recommended when working with this chemical. These considerations align with the broader industry movement toward responsible chemical management and workplace safety.

Looking toward future applications, Ethyl 2-(2-chlorobenzamido)acetate continues to attract research interest in areas like peptide mimetics and small molecule drug development. The compound's structural features make it particularly suitable for creating constrained analogs of biologically active molecules. As pharmaceutical companies explore new therapeutic modalities, such versatile intermediates will likely remain in high demand.

Supply chain considerations for CAS 66824-94-0 have gained importance in recent years. Manufacturers and distributors have implemented more robust inventory management systems to ensure consistent availability of this intermediate. The growing emphasis on supply chain resilience in the chemical industry has led to improved logistics and quality assurance measures for specialty chemicals like this one.

In conclusion, Ethyl 2-(2-chlorobenzamido)acetate represents a valuable chemical intermediate with diverse applications across multiple industries. Its unique structural features, combined with growing market demand for specialized building blocks, ensure its continued relevance in chemical research and production. As synthetic methodologies advance and application areas expand, this compound will likely maintain its position as an important tool for chemists developing next-generation pharmaceuticals and agrochemicals.